Cas no 54758-69-9 (2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-)
![2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- structure](https://www.kuujia.com/scimg/cas/54758-69-9x500.png)
54758-69-9 structure
Product name:2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
- 1-amino-3-[4-(2-methoxyethoxy)phenoxy]propan-2-ol
- 54758-69-9
- SCHEMBL10714176
- DTXSID10603006
-
- Inchi: InChI=1S/C12H19NO4/c1-15-6-7-16-11-2-4-12(5-3-11)17-9-10(14)8-13/h2-5,10,14H,6-9,13H2,1H3
- InChI Key: MOIKDOIXOBPFAT-UHFFFAOYSA-N
- SMILES: NCC(O)COC1C=CC(OCCOC)=CC=1
Computed Properties
- Exact Mass: 241.13147
- Monoisotopic Mass: 241.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.9Ų
- XLogP3: 0.2
Experimental Properties
- PSA: 73.94
2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- Related Literature
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Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
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Bing Li,Chao Zhang,Fang Peng,Wenzhi Wang,Bryan D. Vogt,K. T. Tan J. Mater. Chem. C, 2021,9, 1164-1173
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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